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Compound of Interest

Compound Name: Palmitic acid, octadecylamine salt

CAS No.: 87141-14-8

Cat. No.: B11958610

Get Quote

Executive Summary
This guide details the synthesis, characterization, and application of Palmitic Acid

Octadecylamine Salt (PA-ODA) as a high-performance mixed-type corrosion inhibitor. Unlike

single-component inhibitors, this supramolecular salt exploits the synergistic interaction

between the anionic carboxylate head group of palmitic acid (

) and the cationic ammonium head group of octadecylamine (

).

Key Advantages:

Dual-Action Mechanism: Simultaneous chemisorption (polar anchoring) and physisorption

(hydrophobic barrier formation).

High Hydrophobicity: The combination of C16 and C18 alkyl chains creates a dense, water-

repelling monolayer.

Versatility: Effective in acidic media (HCl,
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) and CO2-saturated brine environments.

Chemical Basis & Synthesis Protocol
The Chemistry
The inhibitor is an ammonium carboxylate salt formed via a neutralization reaction.

Acid: Palmitic Acid (

) – Provides the anionic anchor.

Base: Octadecylamine (

) – Provides the cationic anchor and filming properties.

Product: Octadecylammonium Palmitate (

)

Synthesis Workflow
Note: This protocol ensures a 1:1 stoichiometric salt formation, minimizing free acid/amine

residuals.

Reagents:

Palmitic Acid (≥98% purity)

Octadecylamine (≥98% purity)

Anhydrous Ethanol (Solvent)

Step-by-Step Procedure:

Dissolution: Dissolve 0.01 mol of Palmitic Acid in 50 mL of anhydrous ethanol at 60°C (stir

until clear).

Addition: Separately dissolve 0.01 mol of Octadecylamine in 50 mL of anhydrous ethanol at

60°C. Slowly add the amine solution to the acid solution under continuous magnetic stirring.
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Reaction: Reflux the mixture at 70°C for 3 hours to ensure complete proton transfer.

Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate at 4°C

overnight. White crystalline precipitate will form.

Purification: Filter the precipitate and wash three times with cold ethanol to remove

unreacted precursors.

Drying: Vacuum dry at 40°C for 24 hours.

Mechanism of Action
The PA-ODA salt functions as an interface-induced self-assembling inhibitor.

Dissociation: In aqueous acidic media, the salt exists in equilibrium with its ionic

components.

Adsorption (Head Groups):

The Octadecylammonium cation (

) adsorbs electrostatically to cathodic sites (locally negative).

The Palmitate anion (

) adsorbs to anodic sites (locally positive metal ions).

Film Formation (Tails): The long alkyl chains (

) align perpendicular to the surface due to Van der Waals forces, expelling water molecules
and forming a hydrophobic barrier (The "Umbrella Effect").
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Figure 1: Mechanistic pathway of PA-ODA salt adsorption. The dual-ion nature ensures

coverage of both anodic and cathodic sites, while alkyl chains form a physical barrier.

Electrochemical Evaluation Protocols
Preparation of Working Electrode

Material: Mild Steel (C1018) or X65 Pipeline Steel.

Pre-treatment:

Wet grind with SiC paper (sequentially 400, 600, 800, 1200 grit).

Rinse with deionized water, degrease with acetone, and air dry.

Critical Step: Coat the non-active area with epoxy resin, leaving exactly
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exposed.

Electrochemical Impedance Spectroscopy (EIS)
EIS is the primary method to quantify the barrier resistance (

) and double-layer capacitance (

).

Setup:

System: Three-electrode cell (WE: Steel, CE: Platinum foil, RE: Ag/AgCl).

Electrolyte: 1M HCl (blank) vs. 1M HCl + PA-ODA (10–500 ppm).

Solubility Note: Predissolve PA-ODA in a minimal volume of ethanol before adding to the

acid.

Protocol:

OCP Stabilization: Immerse electrode for 30 minutes until Open Circuit Potential (OCP)

stabilizes (

).

Frequency Sweep: Apply a sinusoidal perturbation of 10 mV (rms).

Frequency Range:

to

.[1][2]

Points per decade: 10.

Data Fitting: Fit Nyquist plots to the equivalent circuit

.

Note: Use a Constant Phase Element (
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) instead of pure capacitance (

) to account for surface roughness.

Potentiodynamic Polarization (Tafel)
Used to determine corrosion current density (

) and inhibition mechanism (Anodic/Cathodic/Mixed).

Protocol:

Perform immediately after EIS to ensure surface stability.

Scan Range:

relative to OCP.

Scan Rate:

(Slow scan reduces capacitive charging currents).

Analysis: Extrapolate linear Tafel regions to intersect at

.

Experimental Workflow & Validation
To ensure scientific integrity, the following workflow incorporates "Checkpoints" where the

researcher must validate the system state before proceeding.

Start Electrode Prep
(1 cm² exposed)

OCP Stabilization
(30 min) Stable? (<2mV drift)

No (Wait)

EIS Measurement
(100kHz - 10mHz)

Yes Tafel Polarization
(±250mV vs OCP)

Data Fitting
(Calc. Efficiency %)

Click to download full resolution via product page

Figure 2: Validated experimental workflow. The OCP stability check is critical to prevent

artifacts in impedance data.
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Data Interpretation & Expected Results
Calculation of Inhibition Efficiency ( )
Calculate efficiency using Charge Transfer Resistance (

) from EIS:

Typical Performance Metrics
The following table summarizes expected data for PA-ODA salt in 1M HCl at 25°C.

Parameter Blank (1M HCl)
PA-ODA (50
ppm)

PA-ODA (200
ppm)

Interpretation

(mV vs Ag/AgCl) -480 -475 -470

Minimal shift

(<85mV)

indicates Mixed-

Type inhibition.

(

)

850 120 45

Significant

reduction in

corrosion rate.

(

)

25 180 450

Formation of

dense protective

film.

(

)

150 80 40

Decrease

confirms water

displacement by

hydrophobic

tails.

Efficiency (

)
- ~85% ~94%

High efficiency at

moderate

concentrations.

Surface Analysis (Validation)
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SEM: The blank sample should show heavy pitting. The PA-ODA treated sample should

appear smooth, with a visible "filming" texture if not rinsed aggressively.

Contact Angle: Treated steel should exhibit a contact angle

(hydrophobic), whereas bare steel is hydrophilic (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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